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Compound of Interest

Compound Name: MSC2530818

Cat. No.: B15589185

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MSC2530818 is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) with an

IC50 of 2.6 nM.[1][2] It has demonstrated excellent kinase selectivity, cellular potency, and oral

bioavailability, making it a valuable tool for cancer research.[3][4][5][6][7] Understanding the

long-term stability of MSC2530818 in solution is critical for ensuring the accuracy and

reproducibility of experimental results, as well as for the development of potential therapeutic

formulations. This document provides a summary of the known solubility and stability

information for MSC2530818 and offers detailed protocols for researchers to assess its long-

term stability in various solvent systems.
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Property Value

Chemical Formula C18H17ClN4O[2][3]

Molecular Weight 340.81 g/mol [2][3]

CAS Number 1883423-59-3[1][3]

IUPAC Name

[(2S)-2-(4-Chlorophenyl)pyrrolidin-1-yl]-(3-

methyl-1H-pyrazolo[3,4-b]pyridin-5-

yl)methanone[3]

Appearance Solid powder[2][3]

Purity >98% by HPLC[2][3]

Solubility and Stock Solution Stability
Accurate assessment of long-term stability begins with proper solubilization and storage of

stock solutions. The solubility of MSC2530818 has been determined in several common

laboratory solvents.

Solubility Data
Solvent Solubility

DMF 30 mg/mL[8]

DMSO 15 mg/mL, 68 mg/mL[8][9]

Ethanol 10 mg/mL[8]

DMF:PBS (pH 7.2) (1:1) 0.50 mg/mL[8]

Water Insoluble[9]

Storage of Solid and Stock Solutions
Solid Powder: Stable for months at room temperature, or for up to 3 years at -20°C.[3][9] For

short-term storage, 0-4°C is also acceptable.[2]
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Stock Solutions: To minimize degradation from repeated freeze-thaw cycles, it is

recommended to aliquot stock solutions into single-use volumes.[9] Stored in this manner,

stock solutions are stable for up to 1 month at -20°C or up to 1 year at -80°C in a suitable

solvent like DMSO.[9]

Protocols for Long-Term Stability Assessment
The following protocols are based on established guidelines for stability testing of small

molecules and can be adapted to specific experimental needs.[10][11][12]
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Caption: Workflow for assessing the long-term stability of MSC2530818 in solution.
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Protocol 1: Long-Term and Accelerated Stability Study
This study aims to determine the stability of MSC2530818 under typical storage conditions over

an extended period.

Materials:

MSC2530818 solid powder

HPLC-grade solvents (e.g., DMSO, Ethanol, buffered solutions)

Volumetric flasks and pipettes

HPLC vials with inert caps

Stability chambers with controlled temperature and humidity

Validated stability-indicating HPLC-UV method

Procedure:

Solution Preparation: Prepare a stock solution of MSC2530818 in the desired solvent at a

known concentration (e.g., 1 mg/mL).

Aliquoting: Distribute the solution into appropriately labeled HPLC vials.

Time 0 Analysis: Immediately analyze three vials to establish the initial concentration and

purity.

Storage: Place the remaining vials into stability chambers under the conditions outlined in

the table below.

Time-Point Analysis: At each specified time point (e.g., 1, 3, 6, 12 months), withdraw three

vials from each storage condition.

Equilibration: Allow the vials to equilibrate to room temperature before analysis.

HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method to

quantify the remaining percentage of MSC2530818 and detect any degradation products.
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Example Storage Conditions and Time Points:

Storage Condition Temperature Relative Humidity
Time Points
(Months)

Long-Term 25°C ± 2°C 60% ± 5% RH 0, 3, 6, 9, 12, 18, 24

Intermediate 30°C ± 2°C 65% ± 5% RH 0, 3, 6, 9, 12

Accelerated 40°C ± 2°C 75% ± 5% RH 0, 3, 6

Refrigerated 5°C ± 3°C N/A 0, 3, 6, 9, 12, 18, 24

Frozen -20°C ± 5°C N/A 0, 3, 6, 12, 24

Protocol 2: Forced Degradation (Stress Testing)
Forced degradation studies are essential for identifying potential degradation products and

establishing the degradation pathways of a compound.[10][13]

Procedure: Prepare solutions of MSC2530818 (e.g., 0.1 mg/mL) and subject them to the

following stress conditions. Analyze samples at various time points (e.g., 0, 2, 6, 12, 24 hours)

by HPLC.

Acid Hydrolysis: Add 0.1 M HCl to the MSC2530818 solution. Incubate at 60°C. Neutralize

with NaOH before analysis.

Base Hydrolysis: Add 0.1 M NaOH to the solution. Incubate at 60°C. Neutralize with HCl

before analysis.

Oxidative Degradation: Add 3% H₂O₂ to the solution. Store at room temperature, protected

from light.

Thermal Degradation: Incubate the solution at an elevated temperature (e.g., 70°C),

protected from light.

Photostability: Expose the solution to light conditions as specified in ICH Q1B guidelines. A

control sample should be wrapped in aluminum foil.
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Data Presentation (Template)
The results from the stability studies should be compiled into clear, organized tables to facilitate

analysis.

Table for Long-Term Stability Data:

Time Point Storage Condition

% Initial
MSC2530818
Remaining (Mean ±
SD)

Appearance of
Degradation
Products (% Peak
Area)

0 - 100% None Detected

3 Months 25°C / 60% RH

40°C / 75% RH

5°C

6 Months 25°C / 60% RH

40°C / 75% RH

5°C

Potential Degradation Pathway
While specific degradation pathways for MSC2530818 have not been published, a hypothetical

pathway can be proposed based on its chemical structure. The amide bond is a common site

for hydrolysis under acidic or basic conditions.

MSC2530818
(C18H17ClN4O)

(2S)-2-(4-Chlorophenyl)pyrrolidine

Amide Hydrolysis
(H+ or OH-)

3-Methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

Amide Hydrolysis
(H+ or OH-)
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Click to download full resolution via product page

Caption: Hypothetical degradation of MSC2530818 via amide bond hydrolysis.

Conclusion

MSC2530818 is a stable compound when stored appropriately as a solid or as a frozen stock

solution. However, its long-term stability in various experimental solutions at different

temperatures has not been extensively reported. Researchers should perform stability studies,

as outlined in this document, to ensure the integrity of the compound in their specific

experimental setups. The provided protocols offer a framework for generating robust stability

data, which is crucial for the reliable application of MSC2530818 in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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